Cas no 16948-10-0 (3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid)

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid is a protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides effective protection for the amine functionality, enabling selective reactions at the carboxylic acid site. Its branched methyl group introduces steric effects, which can influence peptide conformation and stability. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard deprotection conditions. The Boc group can be removed under mild acidic conditions without affecting other sensitive functional groups. Its high purity and stability make it a reliable intermediate for constructing complex peptides and bioactive molecules.
3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid structure
16948-10-0 structure
Product name:3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
CAS No:16948-10-0
MF:C9H17NO4
MW:203.23558306694
MDL:MFCD02094137
CID:136164

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
    • 3-(tert-butoxycarbonyl)-2-methylpropanoic acid
    • Boc-DL-3-Aminoisobutyric acid
    • Boc-DL-3-AMinoisobutyric acid Boc-DL-3-AMinoisobutyric acid
    • Boc-DL-beta-Aib-OH
    • Propanoicacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-
    • (3R)-methyl-3-(tert-butoxycarbonyl)aminopropanoic acid
    • 2-methyl-3-(tert-butyloxycarbonylamino)propionic acid
    • 2-methyl-3-[(tert-butoxy)carbonylamino]propanoic acid
    • 3-(Tert-butoxycarbonylamino)-2-methylpropionic acid
    • 3-[(tert-butoxycarbonyl)amino]-2-methylpropanoic acid
    • N-tert-butoxycarbonyl-3-amino-2(RS)-methylpropionic acid
    • 3-(BOC-AMINO)-2-METHYLPROPANOIC ACID
    • REF DUPL: Boc-DL-3-Aminoisobutyric acid
    • 3-(tert-butoxycarbonylamino)-2-methylpropanoic acid
    • Propanoic acid, 3-[[(1,1-diMethylethoxy)carbonyl]aMino]-2-Methyl-, (±)-
    • 2-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
    • 3-{[(tert-butoxy)carbonyl]amino}-2-methylpropanoic acid
    • 3-(tert-butoxycarbonylamino)-2-methyl-propanoic acid
    • 3-Boc-Amino-2-methylpropanoic acid
    • (2R)-2-methyl-3
    • 3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
    • MDL: MFCD02094137
    • Inchi: 1S/C9H17NO4/c1-6(7(11)12)5-10-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H,10,13)(H,11,12)
    • InChI Key: GDQRNRYMFXDGMS-UHFFFAOYSA-N
    • SMILES: O(C(N([H])C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 203.11600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 219
  • XLogP3: 1
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.101±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 89-90 ºC (ethyl ether pentane )
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • PSA: 75.63000
  • LogP: 1.62270

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Security Information

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1068364-1g
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
16948-10-0 98%
1g
¥597 2023-04-15
Enamine
EN300-64773-5.0g
3-{[(tert-butoxy)carbonyl]amino}-2-methylpropanoic acid
16948-10-0 95.0%
5.0g
$152.0 2025-03-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LR821-200mg
3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
16948-10-0 98%
200mg
208.0CNY 2021-07-13
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD32240-250mg
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
16948-10-0 98%
250mg
¥220.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD32240-1g
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
16948-10-0 98%
1g
¥580.0 2022-03-01
Apollo Scientific
OR309427-500mg
3-tert-Butoxycarbonylamino-2-methyl-propionic acid
16948-10-0
500mg
£75.00 2022-03-29
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD32240-5g
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
16948-10-0 98%
5g
¥1848.0 2022-03-01
TRC
B943473-500mg
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic Acid
16948-10-0
500mg
$ 230.00 2022-06-06
AstaTech
52205-1/G
3-(BOC-AMINO)-2-METHYLPROPANOIC ACID
16948-10-0 97%
1g
$67 2023-09-17
Chemenu
CM243488-1g
3-((tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
16948-10-0 98%
1g
$88 2023-02-18

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:16948-10-0)3-((Tert-Butoxycarbonyl)amino)-2-methylpropanoic acid
A882091
Purity:99%/99%
Quantity:5g/25g
Price ($):150.0/652.0